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Compound of Interest

Compound Name: N,N'-bis(3-aminopropyl)oxamide

Cat. No.: B15600689

Disclaimer: This document provides a summary of available health and safety information for
N,N'-bis(3-aminopropyl)oxamide (CAS No. 19980-60-0). It is intended for researchers,
scientists, and drug development professionals. A significant lack of comprehensive, publicly
available safety, and toxicological data for this specific compound necessitates a cautious
approach. Information from structurally related compounds is presented for analogy and hazard
awareness but should not be considered as direct data for N,N'-bis(3-aminopropyl)oxamide.

Chemical Identification and Properties

N,N'-bis(3-aminopropyl)oxamide is a diamide compound containing two primary amine
functional groups. Its structure suggests potential for corrosive properties and biological activity
typical of polyamines.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 19980-60-0[1]

Molecular Formula CsH1sN4O2[1]

IUPAC Name N,N'-bis(3-aminopropyl)oxamide[1]
Synonyms N1,N1'-Bis(3-aminopropyl)oxalamide
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Table 2: Computed Physical and Chemical Properties

Note: The following data are computationally derived and have not been experimentally

verified.

Property Value Source
Molecular Weight 202.25 g/mol PubChem[1]
XLogP3-AA (LogP) -1.9 PubChem[1]
Hydrogen Bond Donor Count 4 PubChem[1]
Hydrogen Bond Acceptor

Count 4 PubChem[1]
Rotatable Bond Count 7 PubChem[1]
Exact Mass 202.14297583 Da PubChem[1]
Topological Polar Surface Area 110 A2 PubChem[1]

Hazard Identification and Classification

Comprehensive hazard data from regulatory bodies or detailed Safety Data Sheets (SDS) for
N,N'-bis(3-aminopropyl)oxamide is not readily available. The following classification is based

on information from a single chemical supplier and should be considered provisional.

Table 3: GHS Hazard Classification

Hazard Class

Hazard Statement

Acute Toxicity, Oral

H302: Harmful if swallowed

Serious Eye Damage/Irritation

H319: Causes serious eye irritation

Specific Target Organ Toxicity, Repeated

Exposure

H372: Causes damage to organs through

prolonged or repeated exposure

Hazardous to the Aquatic Environment, Long-

Term

H410: Very toxic to aquatic life with long lasting

effects
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Source: Ambeed

Note on Corrosivity: Structurally similar polyamines, such as N,N'-bis(3-
aminopropyl)ethylenediamine, are classified as causing severe skin burns and eye damage
(Skin Corrosion 1B). Given the presence of primary amine groups in N,N'-bis(3-
aminopropyl)oxamide, a similar potential for skin and eye corrosivity should be assumed in
the absence of specific data.

Toxicological Summary

No specific experimental toxicological studies (e.g., LD50, genotoxicity, carcinogenicity) for
N,N'-bis(3-aminopropyl)oxamide were identified in the public domain. The hazard statement
H372 ("Causes damage to organs through prolonged or repeated exposure") suggests that
data on repeated dose toxicity may exist, but the specific data, including the No Observed
Adverse Effect Level (NOAEL), is not available.

Table 4: Quantitative Toxicological Data

Test Species Route Value
Acute Oral LD50 Not Available Oral Not Available
Acute Dermal LD50 Not Available Dermal Not Available
Acute Inhalation LC50  Not Available Inhalation Not Available
NOAEL (Repeated ) ) )

Not Available Not Available Not Available
Dose)

Experimental Protocols

While the results of toxicological tests for N,N'-bis(3-aminopropyl)oxamide are not available,
this section details the standard methodologies that would be employed to generate such data,
as per OECD guidelines.

Protocol: Acute Oral Toxicity - Acute Toxic Class Method
(OECD 423)
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This method is designed to estimate the acute oral toxicity of a substance with the use of a
minimal number of animals.[2][3]

 Principle: A stepwise procedure is used where a substance is administered orally to a group
of animals at a defined dose. The presence or absence of mortality in that step determines
the dose for the next step.[3]

» Animal Model: Typically, rats or mice of a single sex (usually females) are used.[2][4] Each
step uses three animals.[3]

e Dosing: The substance is administered in a single dose by gavage. Dosing levels are fixed
(e.g., 5, 50, 300, 2000 mg/kg).[4]

o Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, respiration, behavior, etc.), and body weight changes for at least 14 days.

o Endpoint: The test allows for the classification of the substance into one of the GHS
categories for acute oral toxicity based on the observed mortality at different dose levels.[4]

tegor
Dose 3 Animals > or Unclassifie
_ Oortdeath | 52000 mgikg Observe Mortality
s

—=— 20r3deaths

——»| Dose 3 Animals — 2 or 3 deaths
at 50 mglkg Observe Mortality
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ategory 1 o Stop and Classify
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Fig 1. Simplified workflow for the OECD 423 Acute Toxic Class Method.

Protocol: In Vitro Skin Corrosion - Reconstructed
Human Epidermis (RHE) Test Method (OECD 431)
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This in vitro method uses a reconstructed human epidermis model to assess the potential of a
chemical to cause skin corrosion.

Principle: The test chemical is applied topically to the surface of the RHE tissue. Corrosive
chemicals are identified by their ability to cause cell death, which is measured by a reduction
in cell viability.

Test System: A commercially available, three-dimensional RHE model (e.g., SkinEthic™
RHE) is used. This model mimics the biochemical and physiological properties of the upper
layers of human skin.

Procedure: a. The test chemical is applied to the RHE tissue for a defined exposure time
(e.g., 3 minutes and 1 hour). b. After exposure, the tissue is rinsed and incubated in fresh
medium. c. Cell viability is assessed using a quantitative assay, typically the MTT assay,

which measures mitochondrial dehydrogenase activity in living cells.

Endpoint: A chemical is identified as corrosive if the mean cell viability falls below specific
thresholds after the defined exposure times. The method can also be used to sub-categorize
corrosives into GHS subcategories 1A, 1B, and 1C.

Handling and Safety Precautions

Given the available data and analogies to similar compounds, the following precautions are
recommended.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure safety showers and eyewash stations are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). A lab coat or
chemical-resistant apron should be worn to prevent skin contact.
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» Respiratory Protection: If working outside of a fume hood or if aerosols/dusts may be
generated, use a NIOSH-approved respirator with an appropriate cartridge.

Safe Handling and Storage:

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents and acids.
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Fig 2. General workflow for the safe handling of hazardous chemicals.

First Aid Measures
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The following first-aid measures are based on general procedures for corrosive amine
compounds and should be followed in case of exposure.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek immediate medical attention.

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of
water/shower for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Biological Pathways and Mechanisms of Action

There is no publicly available information regarding the specific signaling pathways affected by
N,N'-bis(3-aminopropyl)oxamide or its mechanism of toxic action. For many simple amines
and amides, local toxicity is driven by their caustic nature (pH effects), leading to cell
membrane disruption and necrosis upon direct contact. Systemic effects, if any, are not
documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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